Cas no 1373615-78-1 (2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine)

• Product Name: 2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine
• CAS No: 1373615-78-1
• MF: C₁₂H₁₀Cl₂N₂
• MW: 253.127200603485
• CID: 2914911
• Update Time: 2025-05-20

2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine
• 2,5-dichloro-4-(3,5-dimethylpyridin-2-yl)pyridine
• 2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine

• Inchi： 1S/C12H10Cl2N2/c1-7-3-8(2)12(16-5-7)9-4-11(14)15-6-10(9)13/h3-6H,1-2H3
• InChI Key： UWHQBMVHISVGCK-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1C(C)=CC(C)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine

2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine (CAS No. 1373615-78-1): A Comprehensive Overview

2',5'-Dichloro-3,5-dimethyl-2,4'-bipyridine (CAS No. 1373615-78-1) is a specialized bipyridine derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique chlorinated and methylated bipyridine structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula is C12H10Cl2N2, and it features two chlorine atoms and two methyl groups strategically positioned on the bipyridine backbone, enhancing its reactivity and applicability in various chemical reactions.

The 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine structure is particularly notable for its role in ligand design and catalysis. Researchers have explored its potential in constructing metal-organic frameworks (MOFs) and coordination polymers, which are pivotal in modern materials science. The compound's ability to act as a chelating ligand makes it valuable in the development of catalysts for organic transformations, including cross-coupling reactions and C-H activation processes. These applications align with the growing demand for sustainable and efficient catalytic systems in industrial chemistry.

In the pharmaceutical sector, 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine has been investigated as a building block for drug discovery. Its bipyridine core is a common motif in bioactive molecules, often associated with antimicrobial, anticancer, and antiviral properties. Recent studies highlight its potential in designing small-molecule inhibitors targeting specific enzymes or protein-protein interactions. This aligns with the current trend in precision medicine and the search for novel therapeutics to address unmet medical needs.

The synthesis of 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine typically involves palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Stille couplings, which are widely used in modern organic synthesis. These methods offer high yields and excellent selectivity, making them suitable for large-scale production. The compound's chloro and methyl substituents provide handles for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This flexibility is crucial in medicinal chemistry and materials science, where tailored properties are often required.

From an industrial perspective, the demand for 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine is driven by its utility in high-value chemical synthesis. Companies specializing in custom synthesis and contract research frequently seek this compound for client projects, particularly in the development of advanced materials and pharmaceutical intermediates. The global market for bipyridine derivatives is expected to grow, fueled by advancements in green chemistry and the increasing need for specialty chemicals in emerging technologies.

Environmental and safety considerations are paramount when handling 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine. While it is not classified as a hazardous substance under most regulatory frameworks, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability and compatibility with common solvents, such as dichloromethane, tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO), facilitate its use in various experimental settings.

In summary, 2',5'-dichloro-3,5-dimethyl-2,4'-bipyridine (CAS No. 1373615-78-1) is a multifaceted compound with broad applications in chemical research, pharmaceutical development, and materials science. Its unique structural features and reactivity profile make it a valuable tool for scientists and engineers working on cutting-edge technologies. As the demand for specialized organic intermediates continues to rise, this compound is poised to play a pivotal role in driving innovation across multiple industries.